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Compound of Interest

Compound Name: Halosulfuron-methyl!

Cat. No.: B1672931

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility and stability
of the sulfonylurea herbicide, halosulfuron-methyl. Understanding these core
physicochemical properties is critical for predicting its environmental fate, developing effective
formulations, and ensuring accurate analytical measurements. This document synthesizes key
data from scientific literature and technical sheets, presenting it in an accessible format for
researchers and professionals in related fields.

Core Physicochemical Properties

Halosulfuron-methyl is a selective, systemic, post-emergence herbicide used to control a
variety of broadleaf weeds and sedges.[1][2] Its efficacy and environmental behavior are
significantly influenced by its solubility and stability in aqueous environments.

Aqueous Solubility

The aqueous solubility of halosulfuron-methyl is highly dependent on the pH of the solution. It
exhibits greater solubility in neutral to alkaline conditions compared to acidic environments.

Table 1: Aqueous Solubility of Halosulfuron-Methyl
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pH Temperature (°C) Solubility (g/L)
5 20 0.015[1]
7 20 1.65[1]

Aqueous Stability: Hydrolysis

Chemical hydrolysis is a primary mechanism of halosulfuron-methyl degradation in the
environment.[3] The rate of hydrolysis is strongly influenced by both pH and temperature, with
degradation being significantly faster in acidic and basic solutions compared to neutral
conditions.

The degradation of halosulfuron-methyl via hydrolysis follows first-order kinetics. The primary
degradation pathway involves the cleavage of the sulfonylurea bridge, which results in the loss
of herbicidal activity.

Table 2: Hydrolysis Half-Life (DT50) of Halosulfuron-Methyl at 25°C

pH Half-Life (days)

3 Data not explicitly quantified in provided search
results, but hydrolysis is rapid.

. Data not explicitly quantified in provided search
results.

7 Stable, with slow hydrolysis.

9 Data not explicitly quantified in provided search
results, but hydrolysis is rapid.

10 Data not explicitly quantified in provided search

results.

Table 3: Effect of Temperature on Hydrolysis Half-Life (DT50) of Halosulfuron-Methyl in
Aqueous Solution (pH 7)
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Temperature (°C) Half-Life (days)

11 Stable, no degradation observed.

15 Stable, no degradation observed.

20 38.5

- Not explicitly stated, but part of a trend of
decreasing half-life with increasing temperature.

20 Not explicitly stated, but part of a trend of
decreasing half-life with increasing temperature.

38 Not explicitly stated, but part of a trend of
decreasing half-life with increasing temperature.

42 3.2

An increase of 10°C can accelerate the rate of hydrolysis by a factor of 2.2 to 4.7.

Aqueous Stability: Photolysis

Photolysis is considered a minor degradation pathway for halosulfuron-methyl in aqueous

solutions.

Experimental Protocols

The following sections detail the methodologies employed in the cited studies to determine the
agueous solubility and stability of halosulfuron-methyl.

Protocol 1: Determination of Aqueous Solubility

This protocol is based on the principles of saturating a solution and measuring the
concentration of the dissolved substance.

1. Preparation of Buffer Solutions:

o Prepare aqueous buffer solutions at the desired pH values (e.g., pH 5 and pH 7) using
standard laboratory buffers (e.g., acetate buffer for pH 5, phosphate buffer for pH 7).
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. Saturation of the Solution:

Add an excess amount of halosulfuron-methyl to a mixing vessel containing the prepared
buffer solution at a constant, controlled temperature (e.g., 20°C).

Stir the mixture magnetically in the dark to prevent photolytic degradation.

. Equilibration and Sampling:

Allow the mixture to stir for a sufficient period to reach equilibrium.
Periodically, cease stirring and allow the undissolved particles to settle.

Withdraw an aliquot of the supernatant for analysis.

. Sample Preparation and Analysis:

Centrifuge the collected aliquot at high speed to remove any suspended patrticles.

Analyze the concentration of halosulfuron-methyl in the clear supernatant using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

Protocol 2: Determination of Hydrolytic Stability

This protocol outlines the procedure for assessing the rate of hydrolysis of halosulfuron-

methyl under controlled conditions.

1

N

. Preparation of Test Solutions:
Prepare aqueous buffer solutions across a range of pH values (e.g., pH 3, 5, 7, 9, 10).
Prepare a stock solution of halosulfuron-methyl in a suitable organic solvent.

Spike the buffer solutions with the stock solution to achieve a known initial concentration of
halosulfuron-methyl.

. Incubation:
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Dispense the test solutions into sealed vessels (e.g., serum bottles with Teflon-faced septa).

Incubate the vessels in the dark at a constant, controlled temperature (e.g., 25°C). For
temperature-dependent studies, incubate sets of samples at different temperatures.

. Sampling:
At predetermined time intervals, withdraw aliquots from the incubation vessels.
. Sample Analysis:
Immediately analyze the collected samples for the concentration of halosulfuron-methyl.

Utilize analytical techniques such as HPLC with a UV detector or Liquid Chromatography-
Mass Spectrometry (LC-MS) for quantification.

. Data Analysis:
Plot the natural logarithm of the halosulfuron-methyl concentration versus time.
The slope of the resulting line will be the negative of the first-order rate constant (k).
Calculate the half-life (DT50) using the formula: DT50 = In(2) / k.

Visualizations

The following diagrams illustrate the key processes and workflows described in this guide.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1672931?utm_src=pdf-body
https://www.benchchem.com/product/b1672931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Solution Preparation

Prepare Buffer Solutions
(pH 3,5, 7,9, 10)

Prepare Halosulfuron-methyl
Stock Solution

Spike Buffers with
Stock Solution

Incuk?tion

( Incubate in Dark at \
C

onstant Temperatu re)

: Samplirv
Temperature Conditions Withdraw Aliquots at
(e.g., 15, 25, 35, 45°C) Time Intervals

Analysis

Analyze Concentration
(HPLC or LC-MS)

Calculate Rate Constant (k)
and Half-life (DT50)

Click to download full resolution via product page

Caption: Experimental workflow for determining the hydrolytic stability of halosulfuron-methyl.
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Caption: Simplified degradation pathway of halosulfuron-methyl via hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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